Cas no 1538221-90-7 (Methyl 5-hydroxypiperidine-2-carboxylate)

• Product Name: Methyl 5-hydroxypiperidine-2-carboxylate
• CAS No: 1538221-90-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD24501110
• CID: 4701651
• PubChem ID: 70679211
• Update Time: 2025-05-23

Methyl 5-hydroxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-hydroxypiperidine-2-carboxylate
• (2S,5S)-Methyl 5-hydroxypiperidine-2-carboxylate
• Methyl 5-hydroxypiperidine-2-carboxylate

• MDL： MFCD24501110
• Inchi： 1S/C7H13NO3/c1-11-7(10)6-3-2-5(9)4-8-6/h5-6,8-9H,2-4H2,1H3
• InChI Key： KKBQWQJVUYTRDO-UHFFFAOYSA-N
• SMILES： OC1CNC(C(=O)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 5-hydroxypiperidine-2-carboxylate

Comprehensive Overview of Methyl 5-hydroxypiperidine-2-carboxylate (CAS 1538221-90-7): Properties, Applications, and Industry Insights

Methyl 5-hydroxypiperidine-2-carboxylate (CAS 1538221-90-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative combines a carboxylate ester group with a hydroxyl substituent, making it a versatile intermediate for drug discovery and fine chemical synthesis. Researchers frequently search for piperidine derivatives, heterocyclic building blocks, and esterification reactions when exploring applications of this compound.

The compound's molecular structure features a six-membered piperidine ring with two functional groups: a hydroxyl group at position 5 and a methyl ester at position 2. This arrangement provides multiple sites for chemical modification, explaining its popularity in medicinal chemistry. Current trends in green chemistry and sustainable synthesis have increased interest in optimizing production methods for such intermediates, with many scientists investigating catalytic processes and biocatalytic approaches for its preparation.

In pharmaceutical applications, Methyl 5-hydroxypiperidine-2-carboxylate serves as a key precursor for various bioactive molecules. The pharmaceutical industry's growing focus on CNS-targeting drugs and neurological therapeutics has elevated demand for such piperidine derivatives. Recent patent literature reveals its use in developing GPCR modulators and enzyme inhibitors, particularly for targets involved in metabolic and neurological disorders.

The compound's physicochemical properties make it suitable for diverse synthetic transformations. Its logP value and water solubility profile, often queried in chemical databases, indicate moderate lipophilicity - a desirable characteristic for drug-like molecules. Analytical chemists frequently search for HPLC methods and spectroscopic data (IR, NMR, MS) of this compound to support quality control in research and production settings.

Recent advances in computational chemistry and AI-assisted drug design have created new opportunities for utilizing 1538221-90-7 in virtual screening and molecular modeling. The compound's well-defined conformation and hydrogen bonding capacity make it an interesting scaffold for structure-activity relationship studies. Many research groups are investigating its potential in fragment-based drug discovery approaches.

From a commercial perspective, the global market for pharmaceutical intermediates like Methyl 5-hydroxypiperidine-2-carboxylate continues to expand, driven by increasing R&D investment in novel therapeutics. Suppliers and manufacturers often highlight GMP compliance, batch-to-batch consistency, and custom synthesis capabilities when offering this compound to research organizations.

Environmental and regulatory considerations are becoming increasingly important for such compounds. While 1538221-90-7 doesn't fall under hazardous classifications, proper laboratory handling procedures and waste disposal protocols should always be followed. The scientific community shows growing interest in green metrics for evaluating the sustainability of synthetic routes to such intermediates.

Future research directions for this compound may include exploring its potential in bioconjugation chemistry, prodrug development, and material science applications. The compound's bifunctional nature makes it particularly interesting for creating polymers with tailored properties or smart materials for specialized applications.

For researchers working with Methyl 5-hydroxypiperidine-2-carboxylate, proper storage conditions (typically cool, dry environments) and stability testing are essential considerations. Many laboratories seek information about compatible solvents and reaction conditions to maximize the compound's utility in synthetic workflows.

The analytical characterization of this compound remains an active area of interest, with modern techniques like LC-MS/MS and high-field NMR providing detailed structural insights. These methods are particularly valuable for impurity profiling and quality assurance in pharmaceutical applications.

In conclusion, Methyl 5-hydroxypiperidine-2-carboxylate (CAS 1538221-90-7) represents an important building block in contemporary organic synthesis and drug discovery. Its balanced physicochemical properties, synthetic versatility, and relevance to current therapeutic areas ensure its continued importance in chemical research and development.